Cas no 1071660-04-2 (4-methyl-2-(2-methylpropyl)aminopentan-1-ol)

• Product Name: 4-methyl-2-(2-methylpropyl)aminopentan-1-ol
• CAS No: 1071660-04-2
• MF: C₁₀H₂₃NO
• MW: 173.295723199844
• CID: 5230341
• PubChem ID: 18316170
• Update Time: 2026-03-07

4-methyl-2-(2-methylpropyl)aminopentan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-Pentanol, 4-methyl-2-[(2-methylpropyl)amino]-
• 4-methyl-2-(2-methylpropyl)aminopentan-1-ol

• Inchi： 1S/C10H23NO/c1-8(2)5-10(7-12)11-6-9(3)4/h8-12H,5-7H2,1-4H3
• InChI Key： SYKWOYTWHCPAKZ-UHFFFAOYSA-N
• SMILES： C(O)C(NCC(C)C)CC(C)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Alkanolamines

Additional information on 4-methyl-2-(2-methylpropyl)aminopentan-1-ol

Professional Introduction to 4-methyl-2-(2-methylpropyl)aminopentan-1-ol (CAS No. 1071660-04-2)

4-methyl-2-(2-methylpropyl)aminopentan-1-ol, identified by its Chemical Abstracts Service (CAS) number 1071660-04-2, is a compound of significant interest in the field of chemical and pharmaceutical research. This molecule, featuring a complex aliphatic structure with both amine and alcohol functional groups, has garnered attention due to its potential applications in synthetic chemistry and as a precursor in the development of novel bioactive molecules.

The structural framework of 4-methyl-2-(2-methylpropyl)aminopentan-1-ol consists of a five-carbon chain with a methyl group at the fourth position and an isobutyl group attached to the second carbon via an amine linkage. The presence of both hydroxyl and amine groups makes this compound a versatile intermediate, capable of participating in various organic transformations such as nucleophilic substitutions, condensations, and reductions. These chemical properties have positioned it as a valuable building block in the synthesis of more complex structures.

In recent years, the pharmaceutical industry has shown increasing interest in compounds that exhibit dual functionality, such as those capable of interacting with multiple biological targets. The combination of an amine and an alcohol in 4-methyl-2-(2-methylpropyl)aminopentan-1-ol suggests potential applications in drug design, particularly in the development of molecules that can modulate enzyme activity or receptor binding. For instance, the amine group can serve as a hydrogen bond acceptor or participate in ionic interactions, while the hydroxyl group can engage in hydrogen bonding or undergo etherification reactions.

One of the most compelling aspects of 4-methyl-2-(2-methylpropyl)aminopentan-1-ol is its utility as a chiral building block. The presence of stereocenters in its structure allows for the synthesis of enantiomerically pure compounds, which are often required for pharmaceutical applications due to their improved efficacy and reduced side effects. Researchers have leveraged this property to develop asymmetric synthesis routes, enabling the production of optically active derivatives with tailored biological properties.

The latest advancements in computational chemistry have further enhanced the understanding and application of 4-methyl-2-(2-methylpropyl)aminopentan-1-ol. Molecular modeling studies have revealed insights into its interactions with biological targets, providing a rational basis for designing modified analogs with enhanced binding affinity or selectivity. These computational approaches have been complemented by experimental investigations, which have validated many of the predictions made by theoretical models.

In the realm of medicinal chemistry, 4-methyl-2-(2-methylpropyl)aminopentan-1-ol has been explored as a scaffold for developing novel therapeutic agents. Its structural features have been incorporated into libraries of compounds screened for activity against various diseases. Notably, derivatives of this molecule have shown promise in preclinical studies as modulators of inflammatory pathways, making them candidates for treating conditions such as arthritis or autoimmune disorders. The ability to fine-tune its pharmacological profile through structural modifications has made it an attractive candidate for further development.

The synthetic methodologies employed in the preparation of 4-methyl-2-(2-methylpropyl)aminopentan-1-ol have also seen significant advancements. Modern synthetic techniques, including transition metal-catalyzed reactions and flow chemistry, have enabled more efficient and scalable production processes. These innovations have not only improved yield but also reduced waste, aligning with the growing emphasis on green chemistry principles. The development of sustainable synthetic routes has been crucial in making this compound more accessible for industrial applications.

The role of 4-methyl-2-(2-methylpropyl)aminopentan-1-ol extends beyond its use as an intermediate in drug synthesis. It has found applications in materials science, where its unique structural features contribute to the development of novel polymers and coatings with enhanced mechanical or thermal properties. Additionally, its ability to form stable complexes with metal ions has led to its exploration as a ligand in catalytic systems.

The future prospects for 4-methyl-2-(2-methylpropyl)aminopentan-1-ol are promising, driven by ongoing research into its potential applications and improvements in synthetic methodologies. As our understanding of biological systems continues to evolve, new opportunities for utilizing this compound are likely to emerge. Whether through its role as a building block for drug discovery or its applications in advanced materials science, 4-methyl-2-(2-methylpropyl)aminopentan-1-ol remains a cornerstone compound with far-reaching implications.